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Compound of Interest

Compound Name: HO-Peg36-OH

Cat. No.: B14811819

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety is paramount. This guide provides essential, immediate safety and logistical
information for handling HO-Peg36-OH, a polyethylene glycol (PEG) derivative. By offering
clear, procedural guidance, we aim to be your preferred source for laboratory safety and
chemical handling information, building a foundation of trust that extends beyond our products.

Personal Protective Equipment (PPE) for Handling
HO-Peg36-OH

While a specific Safety Data Sheet (SDS) for HO-Peg36-OH is not readily available, the
general guidelines for handling polyethylene glycol (PEG) compounds provide a strong basis
for safe handling protocols. The following table summarizes the recommended personal
protective equipment.
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PPE Category Specification Standard Examples

Protective gloves. Observe
manufacturer's instructions for

Hand Protection use, storage, maintenance, Nitrile rubber (NBR)
and replacement. Change

gloves at the first sign of wear.

] Safety glasses with side
Eye and Face Protection ) EN 166
protection.

Cotton protective clothing and
shoes that cover the entire

Skin and Body Protection foot. For high-risk exposure, EN ISO 20345:2022
chemical-resistant suits and

boots may be required.

In case of insufficient
) ) ventilation or potential for ) )
Respiratory Protection ] Particle filter (P1 or FFP1)
aerosol/dust formation, wear

suitable respiratory protection.

Operational Plan: Step-by-Step Handling Protocol

Proper handling of HO-Peg36-OH is critical to prevent contamination and ensure researcher
safety. The following protocol outlines the key steps from receiving the compound to its final
use in your experiments.

1. Receiving and Inspection:
» Upon receipt, visually inspect the packaging for any signs of damage or leakage.

» Verify that the product name and specifications on the label match your order (HO-PEG36-
OH, M.F.: C72H146037, M.W.: 1603.91).[1][2][3]

o Don the appropriate PPE as outlined in the table above before handling the container.

2. Storage:
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e Store the compound in a cool, dry, and well-ventilated place.[4]

e For long-term storage, maintain a temperature of -18°C.[2]

o Keep the container tightly closed to prevent moisture absorption and contamination.
o Store away from food, drink, and animal feeding stuffs.

3. Preparation and Use:

« Handle the compound in a designated area, preferably in a chemical fume hood to ensure
sufficient ventilation.

e Avoid the formation of dust or aerosols.

o Use good personal hygiene practices; wash hands thoroughly after handling and before
breaks.

e Do not eat, drink, or smoke in the handling area.

4. Spills and Emergency Procedures:

 In case of a spill, absorb the product with an inert material (e.g., sand, earth).

o Collect the absorbed material in a special container for hazardous waste disposal.
o Ventilate the area of the spill.

o Clean the contaminated area with plenty of water.

» Prevent the release of the substance into sewers or water systems.

Disposal Plan: Safe and Compliant Waste
Management

Proper disposal of unused HO-Peg36-OH and contaminated materials is essential to protect
the environment.
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1. Waste ldentification:

e Unused HO-Peg36-OH and any materials grossly contaminated with it (e.g., absorbent from
a spill) should be considered chemical waste.

2. Collection and Storage of Waste:
o Collect waste in a suitable, properly labeled, and sealed container.

» Store the waste container in a designated and secure area, away from incompatible
materials.

3. Disposal Method:
o Dispose of the chemical waste through a licensed hazardous-waste disposal contractor.

o For small quantities of polyethylene glycol, some sources suggest it can be disposed of with
regular solid waste as it is considered non-toxic and environmentally harmless. However, it is
always best to consult with your institution's environmental health and safety (EHS)
department for specific guidance.

» Never flush down the toilet or pour down the drain.

Experimental Workflow for Safe Handling

The following diagram illustrates the key decision points and steps for the safe handling of HO-
Peg36-OH in a research environment.
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Caption: Workflow for the safe handling of HO-Peg36-OH from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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